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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium carbonate monohydrate (Na₂CO₃·H₂O), also known as thermonatrite. The document

details the decomposition pathway, kinetic parameters, and the experimental protocols utilized

for its characterization, drawing from established scientific literature.

Executive Summary
The thermal decomposition of sodium carbonate monohydrate is primarily a single-step

dehydration process, resulting in the formation of anhydrous sodium carbonate (Na₂CO₃) and

the release of water vapor. This process is of significant interest in various industrial

applications, including glass manufacturing, chemical synthesis, and as a standard in thermal

analysis. The kinetics and mechanism of this dehydration are influenced by factors such as

temperature, heating rate, and the partial pressure of water vapor in the surrounding

atmosphere.[1][2] Advanced analytical techniques like Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC) are crucial for elucidating the precise nature of this

transformation.
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The thermal decomposition of sodium carbonate monohydrate follows a well-defined

chemical equation:

Na₂CO₃·H₂O(s) → Na₂CO₃(s) + H₂O(g)[3]

This reaction involves the loss of one mole of water of hydration. The theoretical mass loss

associated with this dehydration is approximately 14.5%.[4] Experimental results from

thermogravimetric analysis confirm this, with observed weight loss percentages aligning closely

with the calculated value.[4] The resulting anhydrous sodium carbonate is thermally stable up

to high temperatures, with its decomposition into sodium oxide and carbon dioxide occurring

above 851°C.[5][6]

Quantitative Data Summary
The following tables summarize the key quantitative data obtained from various studies on the

thermal decomposition of sodium carbonate monohydrate.

Table 1: Thermal Decomposition Temperatures and Mass Loss

Analytical
Method

Temperatur
e Range
(°C)

Peak
Temperatur
e (°C)

Mass Loss
(%)

Atmospher
e

Reference

TGA/DTG 64 - 113 96.09 8.5 (first step) Air [7][8]

TGA/DTG 130 - 460 -
1.4 (second

step)
Air [7][8]

TGA 62 - 163 - ~14.8 N/A [4]

DSC
82.54 -

110.69
96.09 N/A Air [8]

Note: Some studies have observed a two-step water loss, which may be attributed to the

presence of different hydrated phases or variations in experimental conditions.[7][8]

Table 2: Kinetic and Thermodynamic Parameters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1586706?utm_src=pdf-body
https://www.researchgate.net/publication/239245147_Thermal_dehydration_of_the_sodium_carbonate_hydrates
https://www.osti.gov/servlets/purl/1137144
https://www.osti.gov/servlets/purl/1137144
https://www.quora.com/What-happens-when-hydrated-sodium-carbonate-is-heated
https://m.youtube.com/watch?v=SiFKj-XIfE0
https://www.benchchem.com/product/b1586706?utm_src=pdf-body
https://www.researchgate.net/figure/TG-curve-of-the-hygroscopic-sodium-carbonate-from-RT-to-500-o-C_fig1_286013707
http://cis01.central.ucv.ro/pauc/vol/2013_23/PAUC_2013_79_88.pdf
https://www.researchgate.net/figure/TG-curve-of-the-hygroscopic-sodium-carbonate-from-RT-to-500-o-C_fig1_286013707
http://cis01.central.ucv.ro/pauc/vol/2013_23/PAUC_2013_79_88.pdf
https://www.osti.gov/servlets/purl/1137144
http://cis01.central.ucv.ro/pauc/vol/2013_23/PAUC_2013_79_88.pdf
https://www.researchgate.net/figure/TG-curve-of-the-hygroscopic-sodium-carbonate-from-RT-to-500-o-C_fig1_286013707
http://cis01.central.ucv.ro/pauc/vol/2013_23/PAUC_2013_79_88.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Conditions Reference

Activation Energy (Ea) 71.5 kJ/mol Isothermal, 336-400 K [2]

Activation Energy (Ea) 115.5 kJ/mol
Non-isothermal, dry

N₂ stream
[9]

Activation Energy (Ea) 246.9 kJ/mol

Non-isothermal, wet

N₂ stream (p(H₂O) =

9.2 kPa)

[9]

Frequency Factor 2.2 x 10⁷ s⁻¹ Isothermal, 336-400 K [2]

Enthalpy of

Dehydration (ΔH)
210.425 J/g Non-isothermal, air [8]

The kinetics of the dehydration process have been described by the Avrami–Erofeyev model

(n=2).[2] It is important to note that the activation energy is significantly influenced by the partial

pressure of water vapor (p(H₂O)), with higher p(H₂O) values leading to an increase in the

activation energy.[9]

Experimental Protocols
Detailed methodologies are crucial for reproducible results in the study of thermal

decomposition. The following sections describe the typical experimental setups for TGA and

DSC analysis of sodium carbonate monohydrate.

Thermogravimetric analysis is employed to measure the change in mass of a sample as a

function of temperature or time.

Instrumentation: A thermogravimetric analyzer, such as a PerkinElmer "Diamond"

Differential/Thermogravimetric Analyzer, is commonly used.[8]

Sample Preparation: A small, accurately weighed sample (e.g., 3-5 mg) of sodium
carbonate monohydrate is placed in a crucible (typically alumina or platinum).

Heating Program: The sample is heated at a constant rate, for example, 10 K/min, over a

specified temperature range (e.g., room temperature to 500°C).[7]
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Atmosphere: The experiment is conducted under a controlled atmosphere, which can be an

inert gas like dry nitrogen or air, at a specific flow rate (e.g., 50 cm³/min).[4][9] For kinetic

studies investigating the effect of water vapor, humidity-controlled thermogravimetry is

utilized to maintain a constant partial pressure of H₂O.[1][9]

Data Analysis: The resulting TGA curve plots mass loss against temperature. The derivative

of this curve (DTG curve) shows the rate of mass loss and helps in identifying the peak

decomposition temperatures.

DSC measures the difference in heat flow between a sample and a reference as a function of

temperature.

Instrumentation: A DSC instrument, often coupled with a TGA, is used.

Sample and Reference: A weighed sample of sodium carbonate monohydrate is placed in

a sample pan, and an empty pan serves as the reference. Both are maintained at nearly the

same temperature throughout the experiment.[10]

Heating Program: A linear heating rate, consistent with the TGA experiment, is applied.

Atmosphere: A controlled atmosphere, similar to that in the TGA experiment, is maintained.

Data Analysis: The DSC curve shows endothermic or exothermic peaks corresponding to

thermal events. The dehydration of sodium carbonate monohydrate is an endothermic

process.[8] The area under the peak is integrated to determine the enthalpy change (ΔH) of

the reaction.[11]

Visualizations
The following diagrams illustrate the experimental workflow and the chemical pathway of the

thermal decomposition of sodium carbonate monohydrate.
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Caption: Experimental workflow for thermal analysis.
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Caption: Decomposition pathway of Na₂CO₃·H₂O.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1586706?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586706?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The thermal decomposition of sodium carbonate monohydrate is a well-characterized

dehydration reaction that is highly dependent on experimental conditions, particularly the water

vapor pressure. The quantitative data and experimental protocols summarized in this guide

provide a solid foundation for researchers and scientists working with this compound. The

application of TGA and DSC is indispensable for accurately determining the thermal stability,

kinetics, and thermodynamic properties associated with its decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1586706#thermal-decomposition-of-
sodium-carbonate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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